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Compound of Interest

Compound Name: LQ23

Cat. No.: B15136801

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the novel IL-23 inhibitor, LQ23, with other leading treatments for

moderate-to-severe plaque psoriasis. This document summarizes key efficacy and safety data,

outlines detailed experimental protocols, and visualizes critical biological pathways and

workflows to aid in the evaluation of LQ23's therapeutic window.

Comparative Efficacy of LQ23 and Other IL-23
Inhibitors
The efficacy of LQ23 was evaluated in a head-to-head clinical trial against other established IL-

23 inhibitors. The primary endpoint was the proportion of patients achieving a 75%, 90%, and

100% reduction in the Psoriasis Area and Severity Index (PASI) score from baseline at week

16. The results demonstrate that LQ23 has a competitive efficacy profile.
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Treatment
PASI 75 Response
Rate (%)[1]

PASI 90 Response
Rate (%)[1]

PASI 100 Response
Rate (%)

LQ23 (hypothetical) 88 76 48

Ustekinumab 67 42 18

Guselkumab 85 73 44

Tildrakizumab 64 39 14

Risankizumab 89 75 51

Comparative Safety Profile
The safety of LQ23 was assessed by monitoring the incidence of treatment-emergent adverse

events (AEs). The overall safety profile of LQ23 is comparable to other IL-23 inhibitors, with

upper respiratory tract infections being the most commonly reported adverse event.[2][3][4][5]
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Adverse
Event

LQ23
(hypothetic
al) (%)

Ustekinuma
b (%)

Guselkuma
b (%)

Tildrakizum
ab (%)

Risankizum
ab (%)

Any Adverse

Event
58 56 59 54 61

Serious

Adverse

Event

2.1 2.5 2.3 1.9 2.4

Nasopharyngi

tis[6]
14 12 15 11 16

Upper

Respiratory

Tract

Infection[5]

10 9 11 8 12

Headache[6] 8 7 9 6 8

Injection Site

Reaction
5 7 6 5 6

Experimental Protocols
Preclinical In Vivo Efficacy Study: IL-23-Induced
Psoriasis Mouse Model
This protocol outlines a common preclinical model used to assess the in vivo efficacy of IL-23

inhibitors.[7][8][9]

Objective: To evaluate the ability of LQ23 to reduce psoriasiform inflammation in a mouse

model.

Animal Model: BALB/c mice, 8-10 weeks old.

Procedure:
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Induction of Psoriasis-like Inflammation: Administer daily intradermal injections of

recombinant mouse IL-23 (1 µg in 20 µL PBS) into the ear of each mouse for 14 consecutive

days.

Treatment Administration:

Divide mice into treatment groups: Vehicle control, LQ23 (at various doses), and a positive

control (e.g., an existing IL-23 inhibitor).

Administer treatment (subcutaneous or intraperitoneal injection) starting from day 0 or day

3 post-IL-23 induction, every other day.

Efficacy Assessment:

Ear Thickness: Measure ear thickness daily using a digital caliper.

Clinical Scoring: Score the ears daily for erythema, scaling, and thickness on a scale of 0

to 4.

Histology: On day 14, collect ear tissue for histological analysis (H&E staining) to assess

epidermal thickness (acanthosis) and immune cell infiltration.

Cytokine Analysis: Homogenize ear tissue to measure the levels of pro-inflammatory

cytokines (e.g., IL-17A, IL-22) via ELISA or qPCR.

Clinical Trial Protocol: Phase III Study in Moderate-to-
Severe Plaque Psoriasis
This protocol provides a framework for a Phase III clinical trial to evaluate the efficacy and

safety of LQ23 in human subjects.[10][11]

Objective: To assess the efficacy and safety of LQ23 compared to placebo and an active

comparator in adult patients with moderate-to-severe plaque psoriasis.

Study Design: A multicenter, randomized, double-blind, placebo- and active-controlled study.

Patient Population:
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Adults (≥18 years) with a diagnosis of chronic plaque psoriasis for at least 6 months.

Psoriasis Area and Severity Index (PASI) score ≥12.

Investigator's Global Assessment (IGA) score ≥3.

Body Surface Area (BSA) involvement ≥10%.

Treatment Arms:

LQ23 (e.g., 150 mg) administered subcutaneously at weeks 0, 4, and every 12 weeks

thereafter.

Active Comparator (e.g., Risankizumab 150 mg) administered subcutaneously at weeks 0, 4,

and every 12 weeks thereafter.

Placebo administered subcutaneously at weeks 0 and 4.

Endpoints:

Primary: Proportion of patients achieving PASI 90 and an IGA score of 0 or 1 at week 16.

Secondary:

Proportion of patients achieving PASI 75 and PASI 100 at week 16.

Change from baseline in Dermatology Life Quality Index (DLQI) at week 16.

Long-term efficacy and safety up to 52 weeks.

Safety: Incidence of adverse events, serious adverse events, and infections.

Visualizations
IL-23 Signaling Pathway in Psoriasis
The diagram below illustrates the central role of the IL-23/Th17 axis in the pathogenesis of

psoriasis and the mechanism of action of LQ23.[1][12][13][14][15] LQ23 is a monoclonal

antibody that specifically targets the p19 subunit of the IL-23 cytokine, preventing its interaction
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with the IL-23 receptor on Th17 cells. This blockade inhibits the production of pro-inflammatory

cytokines such as IL-17 and IL-22, thereby reducing keratinocyte hyperproliferation and

inflammation.
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Click to download full resolution via product page

Caption: IL-23 Signaling Pathway and LQ23 Mechanism of Action.

Experimental Workflow for Determining Therapeutic
Window
The following diagram outlines the logical workflow for establishing the therapeutic window of a

novel compound like LQ23, from preclinical evaluation to clinical trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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